Cas no 339110-72-4 (N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide)

• Product Name: N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide
• CAS No: 339110-72-4
• MDL: MFCD00243990
• CID: 4648939
• Update Time: 2025-05-20

N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide Chemical and Physical Properties

Names and Identifiers

• N'-(6-[4-(6-CHLORO-2-PYRIDINYL)PIPERAZINO]-3,5-DICYANO-2-PYRIDINYL)-N,N-DIMETHYLIMINOFORMAMIDE
• N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide

• MDL： MFCD00243990

Additional information on N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide

N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide: A Comprehensive Overview

The compound CAS No. 339110-72-4, known as N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in drug design and development, particularly in the context of targeting specific biological pathways.

The molecular structure of this compound is characterized by a piperazine ring fused with a pyridine moiety, which introduces significant steric and electronic effects. The presence of the 6-chloro substituent on the pyridine ring enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the dicyano groups at positions 3 and 5 of the pyridine ring contribute to its ability to act as a nitrile donor in various chemical reactions, further expanding its utility.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes that involve multi-step reactions, including nucleophilic substitutions and cyclizations. These methods have improved the overall yield and purity of the compound, making it more accessible for large-scale production. The use of advanced spectroscopic techniques, such as NMR and IR spectroscopy, has provided deeper insights into its molecular structure and bonding patterns.

In terms of applications, this compound has shown potential as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific diseases. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been extensively explored. Recent studies have demonstrated its effectiveness in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity towards non-target organisms, making it a safer option for agricultural applications. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, N'-{6-4-(6-Chloro-2-pyridinyl)piperazino-3,5-dicyano-2-pyridinyl}-N,N-dimethyliminoformamide is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its behavior and functionality, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.